Silicon29

• CAS No.: 14304-87-1
• Molecular Formula: C2H8N2S
• Synonyms: Silicon, isotope ofmass 29

Description

Key Nuclear Properties

Property	Value	Source
Nuclear Spin ($$ I $$)	$$ \frac{1}{2} $$
Nuclear Magnetic Moment	$$ -0.555052(3) \, \mu_N $$
Gyromagnetic Ratio	$$ -5.3188 \times 10^7 \, \text{rad T}^{-1} \text{s}^{-1} $$

The negative sign of the magnetic moment indicates that the nuclear spin aligns opposite to the applied magnetic field, a critical factor in NMR signal interpretation. This property also makes ²⁹Si suitable for quantum computing applications, where nuclear spin coherence times are leveraged for qubit operations.

Isotopic Composition and Natural Occurrence

²⁹Si occurs naturally with an abundance of approximately 4.683%, ranking it as the second-most abundant silicon isotope. Its atomic mass is precisely $$ 28.9764947 \, \text{u} $$, slightly higher than ²⁸Si ($$ 27.9769265 \, \text{u} $$) and lower than ³⁰Si ($$ 29.9737700 \, \text{u} $$). The standard atomic weight of silicon, $$ 28.085 \, \text{u} $$, reflects the weighted average of all isotopes, including ²⁹Si.

Silicon Isotopic Abundance and Mass

Isotope	Atomic Mass (u)	Natural Abundance (%)	Spin ($$ I $$)
²⁸Si	27.9769265	92.2297	0
²⁹Si	28.9764947	4.683	$$ \frac{1}{2} $$
³⁰Si	29.9737700	3.073	0

Data compiled from IUPAC and experimental measurements

The natural abundance of ²⁹Si is sufficient for its detection and utilization in bulk materials without isotopic enrichment. However, enriched ²⁹Si samples are employed in specialized applications requiring precise control over nuclear spin interactions.

Comparative Analysis with Silicon-28 and Silicon-30

²⁹Si’s nuclear spin and isotopic abundance distinguish it from ²⁸Si and ³⁰Si, both of which have $$ I = 0 $$. Below is a comparative analysis of their physical and chemical properties.

Nuclear Spin and Applications

Isotope	Nuclear Spin ($$ I $$)	Key Applications	Limitations
²⁸Si	0	Quantum computing (low decoherence)	No NMR signal
²⁹Si	$$ \frac{1}{2} $$	NMR spectroscopy, nuclear spin qubits	Lower natural abundance than ²⁸Si
³⁰Si	0	Metrology, semiconductor doping	No nuclear magnetic properties

²⁸Si dominates silicon’s natural abundance (92.23%) and is preferred in applications requiring minimal nuclear spin interference, such as quantum computing. Its spin-zero property minimizes decoherence in quantum states, enabling high-fidelity operations. However, its inability to participate in NMR limits its utility in structural studies.

³⁰Si (3.073% abundance) is structurally analogous to ²⁸Si but has a slightly higher atomic mass. While stable, its spin-zero nature restricts its use to applications like isotopic labeling in materials science.

²⁹Si bridges these gaps through its unique nuclear spin, enabling NMR-based structural analysis and quantum control. For example, in diamond-based systems, ²⁹Si nuclear spins can be indirectly controlled via electron spin-orbit interactions, achieving coherence times exceeding 6 ms. This combination of long coherence times and controllability makes ²⁹Si a candidate for hybrid quantum systems integrating nuclear and electron spin qubits.

Preparation Methods

Chlorination of Elemental Silicon-29

The foundational step in Si-29 TEOS synthesis is the conversion of elemental silicon-29 pellets (99.73% isotopic enrichment) into silicon-29 tetrachloride (Si-29 Cl₄). This reaction is conducted in a quartz reactor under a continuous stream of chlorine gas at elevated temperatures. The silicon pellets are heated until they achieve a red-yellow glow, facilitating the exothermic reaction:

$$\text{Si-29 (s)} + 2\text{Cl}$$2 \text{(g)} \rightarrow \text{Si-29 Cl}4 \text{(g)}

To minimize product loss due to evaporation, the volatile Si-29 Cl₄ is condensed into a carbon tetrachloride (CCl₄) medium cooled to -18°C. This inert solvent reduces the vapor pressure of Si-29 Cl₄ and prevents hydrolysis, which is critical given the compound’s moisture sensitivity.

Table 1: Reaction Parameters for Si-29 Cl₄ Synthesis

Parameter	Value/Description
Starting material	Si-29 pellets (1.0 g)
Chlorine gas flow rate	Continuous stream
Reaction temperature	Red-yellow glow (~500°C)
Condensation medium	CCl₄ at -18°C
Yield	~70% (optimized)

Esterification to Si-29 TEOS

The Si-29 Cl₄ is subsequently reacted with absolute ethanol in the presence of triethylamine (TEA) as a proton scavenger. The esterification proceeds via nucleophilic substitution:

$$\text{Si-29 Cl}$$4 + 4\text{C}2\text{H}5\text{OH} \rightarrow \text{Si-29 (OC}2\text{H}5\text{)}4 + 4\text{HCl}

Triethylamine neutralizes the HCl byproduct, shifting the equilibrium toward product formation. The reaction mixture is refluxed under anhydrous conditions, followed by distillation to isolate Si-29 TEOS. Structural confirmation is achieved via ¹H and ¹³C NMR spectroscopy, with characteristic resonances at δ 1.20 ppm (CH₃) and δ 3.80 ppm (CH₂) for the ethoxy groups, and FTIR peaks at 1080 cm⁻¹ (Si–O–C) and 780 cm⁻¹ (Si–O–Si).

Preparation of Silicon-29 Silica Nanoparticles

Hydrolytic Condensation of Si-29 TEOS

Monodisperse Si-29 silica NPs are synthesized via a modified Stöber method using L-arginine as a basic catalyst. A typical procedure involves:

• Dissolving 9.1 mg of L-arginine in 6.9 mL of deionized water.

• Overlaying the aqueous phase with 0.45 mL of cyclohexane.

• Injecting 0.55 mL of Si-29 TEOS into the cyclohexane phase at 60°C.
  The reaction proceeds for 20 hours, during which Si-29 TEOS undergoes hydrolysis and condensation:

$$\text{Si-29 (OC}$$2\text{H}5\text{)}4 + 2\text{H}2\text{O} \rightarrow \text{SiO}2 + 4\text{C}2\text{H}_5\text{OH}

The resulting NPs are purified by removing cyclohexane under reduced pressure and characterized for size, morphology, and surface charge.

Table 2: Characterization of Si-29 Silica Nanoparticles

Technique	Findings
TEM	Spherical morphology, 20 ± 2 nm diameter
SAXS	Radius of gyration: 8.2 nm
DLS	Hydrodynamic diameter: 22 nm
Zeta potential	-35 mV (pH 7.4)

Challenges in Isotopic Enrichment

The small-scale synthesis of Si-29 compounds necessitates meticulous control over reaction parameters to mitigate isotopic dilution. For instance, the use of CCl₄ as a solvent during Si-29 Cl₄ condensation reduces evaporation losses by 40%, improving the overall yield from 30% to 70%. Additionally, all glassware must be pre-dried and purged with inert gas to prevent hydrolysis, which could introduce natural silicon isotopes and compromise isotopic purity.

Advanced Characterization Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solid-state ²⁹Si NMR is indispensable for probing the local environment of silicon atoms. For Si-29 TEOS, the ²⁹Si NMR spectrum exhibits a singlet at δ -82.5 ppm, corresponding to the tetrahedral Si(OEt)₄ structure. In contrast, silica NPs show a broad resonance at δ -110 ppm, indicative of Q⁴ silicon sites (SiO₄ tetrahedra).

Small-Angle X-ray Scattering (SAXS)

SAXS analysis reveals the NPs’ size distribution and aggregation state. For Si-29 silica NPs, the scattering intensity profile fits a core-shell model, with a core radius of 9.5 nm and a shell thickness of 1.5 nm, suggesting surface hydration.

Applications of Silicon-29 Materials

Isotope Dilution Mass Spectrometry (IDMS)

Si-29 silica NPs serve as isotopic spikes in IDMS for quantifying natural silica NPs. The enriched isotopic signature (²⁹Si: 99.73% vs. natural ²⁸Si: 92.23%) enables precise quantification via ICP-MS, with a detection limit of 0.1 µg/L.

Field-Flow Fractionation (FFF)

Coupling FFF with multi-angle light scattering (MALS) and ICP-MS allows size-resolved quantification of silica NPs in environmental samples. The high isotopic purity of Si-29 NPs eliminates spectral overlaps, enhancing analytical accuracy .

Chemical Reactions Analysis

Types of Reactions

Silicon-29 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are often studied using NMR spectroscopy to understand the structural changes and dynamics of silicon-containing compounds.

Common Reagents and Conditions

Common reagents used in reactions involving silicon-29 include tetramethylsilane (TMS), silicon tetrachloride, and various organosilicon compounds. The reactions are typically carried out under controlled conditions, such as inert atmospheres and specific temperature ranges, to ensure the desired outcomes.

Major Products Formed

The major products formed from reactions involving silicon-29 depend on the specific reaction conditions and reagents used. For example, oxidation reactions may produce silicon dioxide, while substitution reactions may yield various organosilicon compounds.

Scientific Research Applications

Silicon-29 has a wide range of scientific research applications, including:

Chemistry: Silicon-29 NMR spectroscopy is used to study the structure and dynamics of silicon-containing compounds, including silicates, silicones, and organosilicon compounds.

Biology: Silicon-29 NMR is used to investigate the role of silicon in biological systems, including its interactions with proteins and other biomolecules.

Medicine: Silicon-29 NMR is used in medical research to study the behavior of silicon-based drugs and materials in the body.

Industry: Silicon-29 is used in the development of new materials and technologies, including semiconductors, ceramics, and advanced composites.

Mechanism of Action

The mechanism of action of silicon-29 in NMR spectroscopy involves the interaction of the silicon-29 nuclei with an external magnetic field. This interaction causes the nuclei to resonate at specific frequencies, which can be detected and analyzed to provide information about the structure and dynamics of silicon-containing compounds. The molecular targets and pathways involved in these interactions depend on the specific compounds being studied and the conditions under which the NMR experiments are conducted.

Comparison with Similar Compounds

Comparison with Other Silicon Isotopes

Silicon has three stable isotopes: ²⁸Si (92.2%), ²⁹Si (4.7%), and ³⁰Si (3.09%) . Their distinct nuclear properties drive specialized applications:

Isotope	Natural Abundance	Nuclear Spin	Key Applications
<sup>28</sup>Si	92.2%	0	Semiconductor industry, photovoltaic cells
<sup>29</sup>Si	4.7%	½	NMR spectroscopy, quantum computing
<sup>30</sup>Si	3.09%	0	Neutron transmutation doping in electronics

Key Findings :

• ²⁹Si’s spin-½ nucleus enables its use in NMR, unlike spin-0 isotopes (²⁸Si, ³⁰Si) .
• ²⁸Si dominates industrial applications due to its abundance and purity in semiconductor manufacturing .

Comparison with Silicon-Containing Compounds

Silicon-29 is distinct from silicon-based compounds like silicon dioxide (SiO₂) and polysilicic acid (SiO₂·nH₂O). Below is a comparative analysis:

Compound	Structure/Form	Key Properties	Applications
Silicon-29 (<sup>29</sup>Si)	Isotope	Spin-½ nucleus, NMR-active	Quantum computing, NMR studies
Silicon Dioxide (SiO2)	Crystalline/amorphous	High thermal stability, insulator	Glass, ceramics, electronics
Polysilicic Acid (SiO2·nH2O)	Hydrated polymer	Gel-like structure, pH-dependent solubility	Catalysis, water treatment

Key Contrasts :

• Chemical Reactivity : SiO₂ is inert and thermally stable, whereas polysilicic acid undergoes pH-dependent polymerization .
• Functional Roles : ²⁹Si’s isotopic properties enable advanced material characterization, while SiO₂ and polysilicic acid are bulk functional materials .

Comparison with Lithium-Doped Porous Silicon

Lithium-doped porous silicon (e.g., Li₂₂Si₅) represents a functionally distinct silicon-based material. Key differences from ²⁹Si include:

Property	Lithium-Doped Porous Silicon	Silicon-29 Isotope
Composition	Li-Si alloy	Pure silicon isotope
Function	Controlled ion release, bone regeneration	Isotopic tracing, spin-based tech
Dissolution Kinetics	Tailorable for sustained Li release	Not applicable

Research Insights :

• Lithium-doped silicon achieves 52 wt% lithium capacity, enabling biomedical applications like periodontal regeneration .
• ²⁹Si lacks direct therapeutic use but is critical in material science for tracking dissolution and doping effects .

Q & A

Q. What are the nuclear spin properties of Silicon-29 (²⁹Si), and why are they significant in quantum computing research?

Silicon-29 possesses a nuclear spin quantum number of I = 1/2, making it magnetically active and suitable for nuclear magnetic resonance (NMR) studies. Its isotopic abundance (4.67% in natural silicon) and long coherence times are critical for solid-state quantum computing applications, where isolated ²⁹Si nuclei act as qubits in a spin-free ²⁸Si matrix . Methodologically, researchers must characterize spin-lattice (T₁) and spin-spin (T₂) relaxation times using pulsed NMR to assess quantum coherence stability.

Q. How can researchers synthesize Silicon-29-enriched samples for controlled NMR or quantum coherence experiments?

Enrichment involves isotopic purification via gas-centrifuge or laser-assisted methods. A validated protocol includes:

• Step 1 : Use silane (SiH₄) feedstock with natural isotopic distribution.
• Step 2 : Centrifuge separation to isolate ²⁹Si-enriched gas phases.
• Step 3 : Chemical vapor deposition (CVD) to grow ²⁹Si crystals. Post-synthesis, secondary ion mass spectrometry (SIMS) must confirm isotopic purity (>99.9%), with deviations reported as error margins in quantum coherence studies .

Q. What characterization techniques are essential for verifying Silicon-29 isotopic purity in experimental samples?

Technique	Purpose	Sensitivity	Limitations
SIMS	Isotopic ratio analysis	0.01%	Destructive; requires calibration standards
NMR	Spin density mapping	1%	Low resolution for trace isotopes
Raman Spectroscopy	Crystal lattice integrity	N/A	Indirect measure of isotopic effects
Cross-validation using at least two methods is recommended to minimize measurement bias .

Advanced Research Questions

Q. How should researchers design controlled experiments to isolate Silicon-29's quantum coherence effects from environmental noise?

Experimental design requires:

• Control Group : Use ²⁸Si (spin-0) substrates to baseline environmental noise.
• Variable Isolation : Maintain cryogenic temperatures (<1 K) to suppress thermal decoherence.
• Reproducibility : Repeat measurements across multiple ²⁹Si concentrations (e.g., 1%, 5%, 10%) to establish dose-response relationships. Statistical tools like ANOVA should analyze variance between groups, with p < 0.05 indicating significant quantum effects .

Q. What methodologies resolve contradictions in reported isotopic enrichment effects on Silicon-29 spin relaxation times?

Discrepancies in T₁/T₂ values often arise from:

• Sample Purity : Trace ³⁰Si impurities (>0.1%) shorten coherence times.
• Measurement Geometry : Magnetic field inhomogeneity in NMR spectrometers. To resolve contradictions:
• Meta-Analysis : Pool data from multiple studies, applying random-effects models.
• Sensitivity Analysis : Quantify how isotopic purity thresholds (e.g., 99% vs. 99.9%) impact results. Transparent reporting of instrumental parameters (e.g., NMR field strength, temperature stability) is critical .

Q. What statistical approaches are recommended for analyzing Silicon-29 NMR data with low signal-to-noise ratios (SNR)?

For low-SNR datasets:

• Wavelet Denoising : Reduces high-frequency noise without distorting spin-echo signals.
• Bayesian Inference : Estimates posterior distributions of T₁/T₂ values, incorporating prior knowledge of isotopic abundance.
• Bootstrap Resampling : Generates confidence intervals for small-sample studies (n < 10). Open-source tools like Python’s SciPy or MATLAB’s Curve Fitting Toolbox implement these methods .

Methodological Best Practices

• Hypothesis Formulation : Use the FINER framework (Feasible, Interesting, Novel, Ethical, Relevant) to evaluate research questions. For example:

  "Does increasing ²⁹Si isotopic purity from 99% to 99.9% significantly enhance qubit coherence times (T₂) in solid-state systems?" .

• Data Contradiction Analysis : Apply triangulation by comparing NMR results with theoretical models (e.g., density functional theory simulations) .
• Ethical Reporting : Disclose all conflicts of interest, especially in studies funded by semiconductor or quantum technology industries .